Cas no 152714-07-3 (3-(4-chlorophenyl)cyclobutan-1-one)

3-(4-Chlorophenyl)cyclobutan-1-one is a cyclic ketone derivative featuring a chlorophenyl substituent, which imparts unique reactivity and structural properties. This compound serves as a valuable intermediate in organic synthesis, particularly in the construction of cyclobutane-containing frameworks, which are of interest in pharmaceutical and materials chemistry. The presence of the 4-chlorophenyl group enhances its utility in cross-coupling reactions and further functionalization. Its well-defined structure and stability make it suitable for precise synthetic applications. The compound is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial processes requiring cyclobutanone-based building blocks.

3-(4-chlorophenyl)cyclobutan-1-one structure

152714-07-3 structure

Product Name:3-(4-chlorophenyl)cyclobutan-1-one

CAS No:152714-07-3

MF:C₁₀H₉ClO

MW:180.630861997604

MDL:MFCD04038980

CID:1326280

PubChem ID:4589694

Update Time:2025-06-07

3-(4-chlorophenyl)cyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

- Cyclobutanone, 3-(4-chlorophenyl)-
- 3-(4-chlorophenyl)cyclobutanone
- N'-Methyl-2-(2-oxo-2H-indol-3-yl)hydrazinecarboximidamide
- 3-(4-chlorophenyl)cyclobutan-1-one
- DB-112285
- F8889-8427
- MFCD04038980
- 3-(4-CHLOROPHENYL)-CYCLOBUTAN-1-ONE
- SY035089
- 3-(4-Chlorophenyl)-cyclobutane-1-one
- CS-0074473
- CGA71407
- AS-43614
- 152714-07-3
- SCHEMBL425308
- AKOS023842437
- EN300-43631
- MDL： MFCD04038980
- Inchi： 1S/C10H9ClO/c11-9-3-1-7(2-4-9)8-5-10(12)6-8/h1-4,8H,5-6H2
- InChI Key： QXGIEYARHGBPSL-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1CC(C1)=O

Computed Properties

Exact Mass: 180.03427
Monoisotopic Mass: 180.0341926g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Density: 1.5±0.1 g/cm3
Boiling Point: 365.1±42.0 °C at 760 mmHg
Flash Point: 174.6±27.9 °C
PSA: 17.07
Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(4-chlorophenyl)cyclobutan-1-one Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-(4-chlorophenyl)cyclobutan-1-one Pricemore >>

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